3-[(cyclopropylcarbonyl)amino]-N-(2-furylmethyl)benzamide

• Molecular Formula: C16H16N2O3
• Molecular Weight: 284.31 g/mol
• IUPAC Name: 3-(cyclopropanecarbonylamino)-N-(furan-2-ylmethyl)benzamide
• InChI: InChI=1S/C16H16N2O3/c19-15(17-10-14-5-2-8-21-14)12-3-1-4-13(9-12)18-16(20)11-6-7-11/h1-5,8-9,11H,6-7,10H2,(H,17,19)(H,18,20)
• InChI Key: YZGWKAVNJNBMMC-UHFFFAOYSA-N
• SMILES: C1CC1C(=O)NC2=CC=CC(=C2)C(=O)NCC3=CC=CO3

Description

3-[(cyclopropylcarbonyl)amino]-N-(2-furylmethyl)benzamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas. This compound belongs to the class of benzamide derivatives and has been synthesized using different methods.

Mechanism of Action

The mechanism of action of 3-[(cyclopropylcarbonyl)amino]-N-(2-furylmethyl)benzamide is not fully understood. However, studies have suggested that it works by inhibiting the activity of certain enzymes that are involved in cancer cell growth and proliferation. It has also been shown to induce cell cycle arrest and apoptosis in cancer cells.
Biochemical and Physiological Effects:
3-[(cyclopropylcarbonyl)amino]-N-(2-furylmethyl)benzamide has been shown to have a number of biochemical and physiological effects. Studies have shown that it can inhibit the activity of certain enzymes such as HDACs, which are involved in cancer cell growth and proliferation. It has also been shown to induce apoptosis in cancer cells and inhibit the formation of blood vessels that supply nutrients to tumors.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 3-[(cyclopropylcarbonyl)amino]-N-(2-furylmethyl)benzamide in lab experiments is its potent anti-cancer properties. It has been shown to be effective against a wide range of cancer cell lines, making it a potential candidate for cancer therapy. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on 3-[(cyclopropylcarbonyl)amino]-N-(2-furylmethyl)benzamide. One area of interest is the development of more efficient and effective synthesis methods for this compound. Another area of interest is the identification of the specific enzymes and pathways that are targeted by this compound. This could lead to the development of more targeted and effective cancer therapies. Additionally, more research is needed to determine the safety and toxicity of this compound in animal models before it can be tested in humans.

Synthesis Methods

The synthesis of 3-[(cyclopropylcarbonyl)amino]-N-(2-furylmethyl)benzamide has been achieved using different methods. One of the most commonly used methods involves the reaction of 3-aminobenzoic acid with cyclopropylcarbonyl chloride in the presence of a base to form 3-(cyclopropylcarbonylamino)benzoic acid. The resulting compound is then reacted with 2-furylmethylamine in the presence of a coupling agent to form 3-[(cyclopropylcarbonyl)amino]-N-(2-furylmethyl)benzamide.

Scientific Research Applications

3-[(cyclopropylcarbonyl)amino]-N-(2-furylmethyl)benzamide has been extensively studied for its potential applications in various areas of scientific research. One of the major areas of interest is cancer research. Studies have shown that this compound has potent anti-cancer properties and can inhibit the growth of cancer cells. It has also been shown to induce apoptosis in cancer cells, making it a potential candidate for cancer therapy.